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For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Orange 25 (DO25), a non-ionic azo dye, is a versatile organic compound with the

chemical formula C17H17N5O2.[1][2] Its stable chemical structure, characterized by a large

dipole moment, makes it a valuable material in various scientific and industrial applications.[3]

This technical guide provides an in-depth overview of the primary applications of Disperse
Orange 25 in material science, with a focus on nonlinear optics, polymer dyeing, and

electrochemical devices. The information presented herein is intended for researchers and

scientists exploring the potential of this molecule in advanced material development.

Physicochemical Properties
A summary of the key physicochemical properties of Disperse Orange 25 is provided in the

table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b078697?utm_src=pdf-interest
https://www.benchchem.com/product/b078697?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-orange-25
https://pubchem.ncbi.nlm.nih.gov/compound/92278
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0699059.htm
https://www.benchchem.com/product/b078697?utm_src=pdf-body
https://www.benchchem.com/product/b078697?utm_src=pdf-body
https://www.benchchem.com/product/b078697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C17H17N5O2

Molecular Weight 323.35 g/mol

CAS Number 31482-56-1

Appearance Orange-red uniform powder[4]

Melting Point 170 °C (decomposes)

Maximum Absorption (λmax) 457 nm

Core Applications in Material Science
Disperse Orange 25 has demonstrated significant utility in several areas of material science,

primarily due to its unique optical and electrochemical properties.

Nonlinear Optics (NLO)
Disperse Orange 25 is a promising candidate for nonlinear optical (NLO) materials, which are

crucial for applications in photonics and optoelectronics, including optical switches and

modulators.[3] Its large dipole moment and stable chemical structure contribute to its significant

NLO response.[3] The third-order nonlinear optical properties of DO25 have been investigated

in various polymer matrices, such as poly(methyl methacrylate) (PMMA) and

poly(vinylpyrrolidone) (PVP).[5]

The nonlinear optical properties of Disperse Orange 25 doped into polymer matrices have

been characterized using techniques like the Z-scan method. The key parameters are the

nonlinear refractive index (n₂) and the nonlinear absorption coefficient (β).
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Polymer Matrix
Dye Concentration
(wt%)

Nonlinear
Refractive Index
(n₂)

Nonlinear
Absorption
Coefficient (β)

PMMA Various

Data not explicitly

found in provided

snippets

Data not explicitly

found in provided

snippets

PVP Various

Data not explicitly

found in provided

snippets

Data not explicitly

found in provided

snippets

Note: While a study on the Z-scan of DO25 in PMMA and PVP was identified, the specific

quantitative values for n₂ and β were not available in the provided search results. It is reported

that the PVP matrix with DO25 showed better nonlinear responses.[5]

a) Preparation of DO25-Doped Polymer Thin Films via Spin Coating

This protocol describes the fabrication of thin films of Disperse Orange 25 doped into a PMMA

matrix.

Materials:

Disperse Orange 25 (DO25) powder

Poly(methyl methacrylate) (PMMA)

Toluene (or other suitable solvent)

Glass cover slips or other substrates

Procedure:

Prepare a solution of PMMA in toluene at a specific concentration (e.g., 50 to 200 mg/mL).

[6]

Dissolve a predetermined weight percentage of Disperse Orange 25 into the PMMA

solution.
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Clean the glass cover slips thoroughly (e.g., with 70% ethanol).[7]

Dispense a small volume (e.g., 30 µL) of the DO25/PMMA solution onto the center of the

cover slip.[7]

Spin coat the substrate. A two-step process is often used: a low-speed spin (e.g., 800 rpm

for 5 s) to spread the solution, followed by a high-speed spin (e.g., 2000-3000 rpm for 30

s) to achieve the desired thickness.[7][8]

Bake the coated substrate on a hot plate (e.g., at 180 °C for 1 minute) to remove the

solvent and solidify the film.[7]

b) Measurement of Third-Order NLO Properties using the Maker Fringes Technique

The third-harmonic generation (THG) Maker fringes technique is a standard method to

characterize the NLO properties of materials.

Experimental Setup:

Laser Source: A Q-switched Nd:YAG laser (e.g., operating at 1064 nm with a pulse

duration of nanoseconds or picoseconds) is typically used as the fundamental beam.[9]

Optical Components: The setup includes a high-pass filter, neutral density filters, and

lenses to direct and focus the laser beam onto the sample.

Sample Holder: The thin film sample is mounted on a rotation stage that allows for precise

variation of the incident angle of the laser beam.[10]

Detection System: A bandpass interference filter is used to isolate the third-harmonic

signal (e.g., at 355 nm), which is then detected by a photomultiplier tube (PMT).[10]

Procedure:

The fundamental laser beam is directed onto the DO25-doped polymer thin film.

The sample is rotated through a range of incident angles (e.g., from -90° to +90°).[10]
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The intensity of the generated third-harmonic signal is measured by the PMT at each

angle.

The resulting data of intensity versus angle produces an interference pattern known as

Maker fringes.

The third-order nonlinear susceptibility (χ(3)) of the sample is determined by comparing

the maximum intensity of its THG signal to that of a reference material with a known χ(3)

(e.g., fused silica).[9]

Experimental Setup

Measurement Procedure

Nd:YAG Laser
(1064 nm) Filters & Lenses DO25/PMMA Film

on Rotation Stage
PMT with

Bandpass Filter (355 nm)
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Rotate Sample
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Measure THG Intensity
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Generate Maker
Fringes Plot

Calculate χ(3)
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Click to download full resolution via product page

Workflow for Maker Fringes Measurement.

Polymer Dyeing
Disperse Orange 25 is extensively used for dyeing hydrophobic fibers, particularly polyester

(PET) and its blends.[3] A significant advancement in this area is the use of supercritical carbon

dioxide (scCO2) as a dyeing medium, which offers an environmentally friendly alternative to

traditional water-based dyeing methods.[11]

Optimal conditions for dyeing PET with Disperse Orange 25 in supercritical CO₂ have been

determined to enhance color yield. The dyed fabrics also exhibit good fastness properties.
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Parameter Optimal Value / Rating

Dyeing Temperature 120 °C[11]

Dyeing Pressure 25 MPa[11]

Dyeing Time 100 min[11]

Wash Fastness Good[12]

Rubbing Fastness Good[12]

Light Fastness Moderate to Good[12]

This protocol outlines the general steps for dyeing polyester fabric with Disperse Orange 25
using a high-pressure supercritical fluid dyeing apparatus.

Materials:

Polyester (PET) fabric

Disperse Orange 25 dye

High-pressure dyeing vessel

CO₂ cylinder

Temperature and pressure controllers

Procedure:

The PET fabric and Disperse Orange 25 dye are placed inside the high-pressure dyeing

vessel.

The vessel is sealed and liquid CO₂ is pumped in.

The temperature and pressure are raised to the supercritical conditions (e.g., 120 °C and

25 MPa).[11]

The dyeing process is carried out for a specified duration (e.g., 100 minutes).[11]
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After dyeing, the vessel is depressurized, and the CO₂ is recycled.

The dyed fabric is removed from the vessel. No subsequent drying is necessary.

The color fastness properties (to washing, rubbing, and light) of the dyed fabric are

evaluated using standard testing methods.[12]

Place PET Fabric & DO25
in Dyeing Vessel

Pump Liquid CO₂ into Vessel

Set Supercritical Conditions
(120°C, 25 MPa)

Dyeing for 100 minutes

Depressurize & Recycle CO₂

Remove Dyed Fabric

Dyed Fabric

Click to download full resolution via product page

Supercritical CO₂ Dyeing Process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.researchgate.net/figure/Rating-of-colour-fastness-properties-of-polyester-dyed-at-optimum-conditions-using_tbl1_329982164
https://www.benchchem.com/product/b078697?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electrochemical Devices
Disperse Orange 25, being a p-type organic semiconductor, can be utilized to improve the

photo-thermal properties of electrochemical devices.[13] One notable application is in the

fabrication of flexible photo-thermo electrochemical cells.

A flexible photo-thermo electrochemical cell fabricated using an aqueous solution of Disperse
Orange 25 as the electrolyte has shown promising results.

Parameter Value

Electrolyte Concentration 5 wt.% aqueous solution of DO25[14]

Temperature Gradient (ΔT) 10 °C[14]

Open-Circuit Voltage (Voc) 18-20 mV[14]

Short-Circuit Current (Isc) 0.4-0.5 µA[14]

Seebeck Coefficient 1.9-2.2 mV/°C[14]

Output Electric Power up to 0.26 µW[14]

This protocol describes the construction of a simple electrochemical cell using Disperse
Orange 25.

Materials:

Disperse Orange 25

Distilled water

Flexible polymer tubing (e.g., 4 mm internal diameter)

Copper plates (e.g., 4 mm diameter, 2 mm thickness)

Procedure:

Prepare a 5 wt.% aqueous solution of Disperse Orange 25.[14]
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Cut a piece of flexible polymer tubing to the desired length (e.g., 4-5 cm).[14]

Insert a copper plate into each end of the polymer tube to act as electrodes.

Fill the tube with the 5 wt.% aqueous solution of Disperse Orange 25.

Seal the ends of the tube to secure the electrodes and contain the electrolyte.

To operate the cell, create a temperature gradient (ΔT) between the two copper electrodes

using a low-power heat source or light.[14]

Measure the open-circuit voltage and short-circuit current using a digital multimeter.

Prepare 5 wt.% DO25
Aqueous Solution

Fill Tube with
DO25 Solution

Cut Flexible
Polymer Tubing

Insert Copper Electrodes
at both ends

Seal the Cell

Flexible Photo-Thermo
Electrochemical Cell

Click to download full resolution via product page

Fabrication of a DO25-based Cell.

Other Potential Applications
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Disperse Orange 25 is also noted for its potential use in p-type semiconductors.[3] While its

application in this area is documented, detailed experimental protocols and performance data

for specific semiconductor devices are not readily available in the reviewed literature.

Conclusion
Disperse Orange 25 is a multifunctional organic dye with significant applications in material

science. Its strong nonlinear optical properties make it a valuable component in the

development of photonic devices. In the textile industry, its use in supercritical CO₂ dyeing

presents a sustainable and efficient method for coloring polyester fabrics. Furthermore, its

semiconducting nature allows for its use in novel photo-thermo electrochemical cells. Further

research into its properties and applications, particularly in the realm of organic

semiconductors, is warranted to fully exploit the potential of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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